N-(benzo[d][1,3]dioxol-5-yl)-4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H18N4O4S/c24-19(20-13-3-4-14-16(10-13)27-11-26-14)23-7-5-12(6-8-23)17-21-22-18(28-17)15-2-1-9-25-15/h1-4,9-10,12H,5-8,11H2,(H,20,24)
• InChI Key: FBXIAIAFUINKIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

The compound contains several functional groups and structural features that are common in organic chemistry. These include a benzo[d][1,3]dioxol-5-yl group, a furan ring, a thiadiazole ring, and a piperidine ring. Each of these groups can confer specific properties to the compound, depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (benzodioxole and furan) and a heterocycle (thiadiazole) could result in a planar structure, while the piperidine ring could introduce some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The thiadiazole ring, for example, is known to participate in various reactions, including with nucleophiles and electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or synthetic methodology.